![molecular formula C17H16FNO2 B4110069 N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-fluorobenzamide](/img/structure/B4110069.png)
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-fluorobenzamide
Overview
Description
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-fluorobenzamide, also known as DI-BF, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications.
Mechanism of Action
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-fluorobenzamide exerts its therapeutic effects through various mechanisms of action. It has been found to inhibit the activity of enzymes and proteins involved in cancer cell growth and inflammation. It also modulates the activity of neurotransmitters in the brain, leading to neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines and chemokines in animal models of inflammation. It also reduces the levels of reactive oxygen species, which are involved in neurodegenerative disorders. This compound has also been shown to inhibit the activity of enzymes involved in cancer cell growth, leading to anti-tumor effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-fluorobenzamide in lab experiments is its ability to selectively target specific enzymes and proteins involved in disease pathways. This makes it a valuable tool for studying disease mechanisms and developing new therapeutic agents. However, one limitation of using this compound is its limited solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for research on N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-fluorobenzamide. One area of interest is its potential use in combination therapy with other drugs for the treatment of cancer and other diseases. Another area of interest is the development of more efficient synthesis methods for this compound, which can improve its scalability and reduce the cost of production. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-fluorobenzamide has been studied for its potential therapeutic applications in various diseases such as cancer, neurodegenerative disorders, and inflammation. Studies have shown that this compound has anti-inflammatory, anti-tumor, and neuroprotective properties. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models.
Properties
IUPAC Name |
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-4-fluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FNO2/c18-14-7-5-13(6-8-14)17(20)19-11-16-15-4-2-1-3-12(15)9-10-21-16/h1-8,16H,9-11H2,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPHGCYFWHNJLAM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(C2=CC=CC=C21)CNC(=O)C3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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